Cas no 481696-38-2 (1-[(3-Oxoinden-1-ylidene)amino]-3-phenylthiourea)

• Product Name: 1-[(3-Oxoinden-1-ylidene)amino]-3-phenylthiourea
• CAS No: 481696-38-2
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• MDL: MFCD00245437
• CID: 4714598
• Update Time: 2025-09-20

1-[(3-Oxoinden-1-ylidene)amino]-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(aza(((phenylamino)thioxomethyl)amino)methylene)indan-1-one
• 1-[(3-oxoinden-1-ylidene)amino]-3-phenylthiourea
• 1-[(3-Oxoinden-1-ylidene)amino]-3-phenylthiourea

• MDL： MFCD00245437
• Inchi： 1S/C16H13N3OS/c20-15-10-14(12-8-4-5-9-13(12)15)18-19-16(21)17-11-6-2-1-3-7-11/h1-9H,10H2,(H2,17,19,21)
• InChI Key： UIKMSHSHJYDBLF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NN=C1CC(C2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Topological Polar Surface Area: 85.6